molecular formula C16H16O2 B2991424 1,3-Dimethoxy-5-(2-phenylethenyl)benzene CAS No. 21956-56-9; 78916-49-1

1,3-Dimethoxy-5-(2-phenylethenyl)benzene

Cat. No.: B2991424
CAS No.: 21956-56-9; 78916-49-1
M. Wt: 240.302
InChI Key: BIYGTLDPTJMNET-UHFFFAOYSA-N
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Description

1,3-Dimethoxy-5-(2-phenylethenyl)benzene is a natural product found in Pinus brutia var. eldarica, Pinus albicaulis, and other organisms with data available.

Properties

CAS No.

21956-56-9; 78916-49-1

Molecular Formula

C16H16O2

Molecular Weight

240.302

IUPAC Name

1,3-dimethoxy-5-(2-phenylethenyl)benzene

InChI

InChI=1S/C16H16O2/c1-17-15-10-14(11-16(12-15)18-2)9-8-13-6-4-3-5-7-13/h3-12H,1-2H3

InChI Key

BIYGTLDPTJMNET-UHFFFAOYSA-N

SMILES

COC1=CC(=CC(=C1)C=CC2=CC=CC=C2)OC

solubility

not available

Origin of Product

United States

Synthesis routes and methods

Procedure details

16.5 g (0.3 mol) of sodium methanolate are added at 0° C. to a solution of 60 g (0.29 mol) of crude diethylbenzyl phosphonate in 415 ml of anhydrous DMF. Then, at 0° C., a total of 50.0 g (0.3 mol) of 3,5-dimethoxybenzaldehyde is added in portions. After stirring for 1 hour at room temperature and heating for 1 hour under reflux, the product is precipitated by the addition of 660 ml of water/methanol (mixture ratio 2:1). Recrystallisation from water/methanol (2:1) yields 3,5-dimethoxystilbene in the form of colourless crystals.
Name
sodium methanolate
Quantity
16.5 g
Type
reactant
Reaction Step One
Name
diethylbenzyl phosphonate
Quantity
60 g
Type
reactant
Reaction Step One
Name
Quantity
415 mL
Type
solvent
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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